Acetic acid, 2,2'-[(2,2-dimethyl-1,3-propanediyl)diimino]bis[2-oxo-

• CAS No.: 143878-22-2
• Molecular Formula: C9H14N2O6
• Molecular Weight: 246.22 g/mol
• IUPAC Name: 2-[[2,2-dimethyl-3-(oxaloamino)propyl]amino]-2-oxoacetic acid
• InChI: InChI=1S/C9H14N2O6/c1-9(2,3-10-5(12)7(14)15)4-11-6(13)8(16)17/h3-4H2,1-2H3,(H,10,12)(H,11,13)(H,14,15)(H,16,17)
• InChI Key: PVYDDOFMSMWVMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C(=O)O)CNC(=O)C(=O)O

Description

Acetic acid, 2,2’-[(2,2-dimethyl-1,3-propanediyl)diimino]bis[2-oxo-] is a complex organic compound with a unique structure that includes both acetic acid and imino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid, 2,2’-[(2,2-dimethyl-1,3-propanediyl)diimino]bis[2-oxo-] typically involves the reaction of acetic acid derivatives with 2,2-dimethyl-1,3-propanediyl diimino compounds under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process might include steps such as purification through distillation or crystallization to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

Acetic acid, 2,2’-[(2,2-dimethyl-1,3-propanediyl)diimino]bis[2-oxo-] can undergo various types of chemical reactions, including:

Oxidation: This reaction can lead to the formation of oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Acetic acid, 2,2’-[(2,2-dimethyl-1,3-propanediyl)diimino]bis[2-oxo-] has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic applications or its role in drug development.

Industry: It can be used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism by which acetic acid, 2,2’-[(2,2-dimethyl-1,3-propanediyl)diimino]bis[2-oxo-] exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the observed effects. The exact mechanism may vary depending on the context of its use and the specific reactions it undergoes.

Comparison with Similar Compounds

Similar Compounds

• Acetic acid, 2,2’-[(2,2-dimethyl-1,3-propanediyl)bis(oxy)]bis-
• 2-(Dodecylthiocarbonothioylthio)-2-methylpropionic acid
• 1,3-Dioxolane-2-acetic acid, 2,4-dimethyl-, ethyl ester

Uniqueness

What sets acetic acid, 2,2’-[(2,2-dimethyl-1,3-propanediyl)diimino]bis[2-oxo-] apart from similar compounds is its unique combination of acetic acid and imino groups, which confer distinct reactivity and potential applications. This uniqueness makes it a valuable compound for research and industrial applications.